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Compound of Interest

Compound Name: (R)-MK-5046

Cat. No.: B15569599 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(R)-MK-5046 is a potent and selective allosteric agonist of the Bombesin Receptor Subtype-3

(BRS-3), a G-protein coupled receptor implicated in the regulation of energy homeostasis.[1]

These application notes provide an overview of the in vitro pharmacological characterization of

(R)-MK-5046, including its binding affinity and functional activity at the human BRS-3 receptor.

Mechanism of Action
(R)-MK-5046 functions as an allosteric agonist at the BRS-3 receptor.[2][3] Upon binding, it

activates downstream signaling cascades, including the activation of Phospholipase C (PLC),

Mitogen-Activated Protein Kinase (MAPK), Focal Adhesion Kinase (FAK), Akt, and paxillin.[4]

The allosteric nature of (R)-MK-5046 is demonstrated by its ability to modulate the binding of

other ligands to BRS-3, such as slowing the dissociation of the BRS-3 antagonist 125I-Bantag-

1.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21036912/
https://pubmed.ncbi.nlm.nih.gov/21036912/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9341266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9341266/
https://pubmed.ncbi.nlm.nih.gov/35644465/
https://pubmed.ncbi.nlm.nih.gov/35644465/
https://pubmed.ncbi.nlm.nih.gov/23892571/
https://pubmed.ncbi.nlm.nih.gov/23892571/
https://pubmed.ncbi.nlm.nih.gov/23892571/
https://www.benchchem.com/product/b15569599#r-mk-5046-in-vitro-assay-protocols
https://www.benchchem.com/product/b15569599#r-mk-5046-in-vitro-assay-protocols
https://www.benchchem.com/product/b15569599#r-mk-5046-in-vitro-assay-protocols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

